Cas no 162794-53-8 (4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde)
162794-53-8 structure
Product Name:4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde
CAS No:162794-53-8
MF:C9H8O3
MW:164.158022880554
CID:1107203
PubChem ID:14484947
Update Time:2025-04-20
4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde
- EN300-1125470
- AKOS017515823
- 162794-53-8
- 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-5-carbaldehyde
-
- Inchi: 1S/C9H8O3/c10-5-6-1-2-8-7(9(6)11)3-4-12-8/h3-6H,1-2H2
- InChI Key: SWGSONHBELKBJW-UHFFFAOYSA-N
- SMILES: O1C=CC2C(C(C=O)CCC1=2)=O
Computed Properties
- Exact Mass: 164.047344113g/mol
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 47.3Ų
4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
162794-53-8 (4,5,6,7-tetrahydro-4-oxo-5-Benzofurancarboxaldehyde) Related Products
- 50615-16-2(2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one dihydrate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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